Methyl 2-{[(4-methoxyphenyl)sulfonyl]amino}benzoate

• CAS No.: 206546-81-8
• Molecular Formula: C15H15NO5S
• Molecular Weight: 321.3g/mol
• IUPAC Name: methyl 2-[(4-methoxyphenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C15H15NO5S/c1-20-11-7-9-12(10-8-11)22(18,19)16-14-6-4-3-5-13(14)15(17)21-2/h3-10,16H,1-2H3
• InChI Key: MIOGLIHCCURIHE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)OC

Description

Methyl 2-{[(4-methoxyphenyl)sulfonyl]amino}benzoate is a useful research compound. Its molecular formula is C15H15NO5S and its molecular weight is 321.3g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.00 g (0.013 mol) of methyl anthranilate dissolved in 20 mL of chloroform was added 3.2 mL (0.039 mol) of pyridine followed by 2.733 g (0.013 mol) of p-methoxybenzenesulfonyl chloride. The reaction mixture was stirred at room temperature for 5 h and then washed with 3N HCl and water. The organics were then dried over Na2SO4, filtered and concentrated in vacuo. The resulting white solid was washed with ether and dried in vacuo to provide 3.7 g (87%) of the desired sulfonamide. CI Mass Spec: 322 (M+H).